Cas no 164593-05-9 (2-(2,6-difluorophenyl)-1H-1,3-benzodiazole)

• Product name: 2-(2,6-difluorophenyl)-1H-1,3-benzodiazole
• CAS No: 164593-05-9
• MF: C₁₃H₈N₂F₂
• MW: 230.21282
• MDL: MFCD06490681
• CID: 1348646
• PubChem ID: 1653614

2-(2,6-difluorophenyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Difluorophenyl)-1H-benzimidazole
• 2-(2,6-difluorophenyl)benzimidazole
• SureCN1251548
• AC1LVEOO
• CTK0E5878
• 2-(2,6-Difluoro-phenyl)-1H-benzoimidazole
• STOCK5S-63369
• 2-(2,6-DIFLUOROPHENYL)-1H-1,3-BENZODIAZOLE
• SR-01000025075-1
• SCHEMBL1251548
• CS-0270616
• DB-181112
• MFCD06490681
• Z111716098
• AKOS000275578
• OCCRJKJLZKRVPS-UHFFFAOYSA-N
• 2-(2,6-difluorophenyl)-1H-benzo[d]imidazole
• STK866261
• F3068-0216
• DTXSID40364714
• SR-01000025075
• 1H-Benzimidazole, 2-(2,6-difluorophenyl)-
• F15030
• 164593-05-9
• 2-(2,6-difluorophenyl)-1H-1,3-benzodiazole

• MDL： MFCD06490681
• Inchi： InChI=1S/C13H8F2N2/c14-8-4-3-5-9(15)12(8)13-16-10-6-1-2-7-11(10)17-13/h1-7H,(H,16,17)
• InChI Key： OCCRJKJLZKRVPS-UHFFFAOYSA-N
• SMILES： c1ccc2c(c1)[nH]c(n2)c3c(cccc3F)F

Computed Properties

• Exact Mass: 230.06564
• Monoisotopic Mass: 230.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 390.6±52.0 °C at 760 mmHg
• PSA: 28.68
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(2,6-difluorophenyl)-1H-1,3-benzodiazole Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)